![molecular formula C25H25ClN2O2 B3741624 1-[(4-chlorophenoxy)acetyl]-4-(diphenylmethyl)piperazine](/img/structure/B3741624.png)
1-[(4-chlorophenoxy)acetyl]-4-(diphenylmethyl)piperazine
Overview
Description
1-[(4-chlorophenoxy)acetyl]-4-(diphenylmethyl)piperazine, commonly known as CPDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CPDP is a piperazine derivative that has been synthesized through a multi-step process.
Mechanism of Action
Target of Action
It’s structurally similar to other piperazine derivatives which are known to interact withH1 receptors . These receptors play a crucial role in allergic reactions, as they bind with histamine, a compound released by the body during an allergic response .
Mode of Action
Based on its structural similarity to other piperazine derivatives, it’s plausible that it acts as anantagonist at the H1 receptors . This means it binds to these receptors and blocks them, preventing histamine from attaching and triggering an allergic response .
Biochemical Pathways
Given its potential role as an h1 receptor antagonist, it likely impacts thehistamine signaling pathway . By blocking H1 receptors, it could prevent the cascade of cellular events that lead to symptoms of an allergic reaction .
Result of Action
For instance, other piperazine derivatives have been found to exhibit significant effects on both allergic asthma and allergic itching .
Advantages and Limitations for Lab Experiments
CPDP has several advantages for use in lab experiments. It is readily available and can be synthesized in large quantities. CPDP has also been found to be relatively safe and well-tolerated in animal studies. However, there are some limitations to its use in lab experiments. CPDP has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, CPDP has been found to have some toxic effects at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on CPDP. One area of interest is its potential use in the treatment of various neurological disorders, including epilepsy, anxiety, and depression. CPDP has also been studied for its potential use in the treatment of neuropathic pain. Future research could focus on optimizing the synthesis method of CPDP to improve its yield and purity. Additionally, more studies are needed to fully understand the mechanism of action of CPDP and its effects on the body.
Scientific Research Applications
CPDP has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties. CPDP has also been studied for its potential use in the treatment of neuropathic pain, as well as its ability to modulate the activity of various neurotransmitters in the brain.
properties
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-2-(4-chlorophenoxy)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25ClN2O2/c26-22-11-13-23(14-12-22)30-19-24(29)27-15-17-28(18-16-27)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-14,25H,15-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDRFFYLDLNMDPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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